molecular formula C16H16N2O3 B2858321 (E)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one CAS No. 1005701-50-7

(E)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one

Cat. No.: B2858321
CAS No.: 1005701-50-7
M. Wt: 284.315
InChI Key: SRMLROOUSAULFJ-HWKANZROSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one is a synthetic chemical compound designed for research applications. It features a hybrid structure combining a 1,4-benzodioxan moiety with a 1,5-dimethyl-1H-pyrazole ring linked through a propenone (chalcone) bridge. This specific architecture suggests potential as a scaffold in medicinal chemistry. Pyrazole derivatives are recognized as privileged structures in drug discovery and are widely investigated for their diverse biological activities, which can include antitumor effects . Compounds with similar structural features have been studied as potential inhibitors of tubulin polymerization, a key mechanism for developing anticancer agents . Researchers are exploring this compound and its analogs primarily in the fields of oncology and chemical biology. The rigid, planar conformation of the (E)-prop-2-en-1-one linker may facilitate interaction with biological targets. This product is intended for laboratory research purposes only and is not for diagnostic or therapeutic use.

Properties

IUPAC Name

(E)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(1,5-dimethylpyrazol-4-yl)prop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O3/c1-11-13(10-17-18(11)2)3-5-14(19)12-4-6-15-16(9-12)21-8-7-20-15/h3-6,9-10H,7-8H2,1-2H3/b5-3+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SRMLROOUSAULFJ-HWKANZROSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=NN1C)C=CC(=O)C2=CC3=C(C=C2)OCCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(C=NN1C)/C=C/C(=O)C2=CC3=C(C=C2)OCCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name Molecular Formula Molecular Weight Key Functional Groups Bioactivity/Applications
(E)-1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one C₁₇H₁₆N₂O₃ 296.32 g/mol α,β-unsaturated ketone, dihydrodioxin, pyrazole Potential anticancer/ferroptosis inducer
Ethyl 5-amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1H-pyrazole-4-carboxylate (CAS 1375069-36-5) C₁₄H₁₅N₃O₄ 289.29 g/mol Ethyl ester, amino-pyrazole, dihydrodioxin Intermediate in heterocyclic synthesis
3-(2,3-Dihydrobenzo[1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde C₁₈H₁₅N₂O₃ 307.32 g/mol Aldehyde, phenyl-pyrazole, dihydrodioxin Chemical precursor for Schiff base synthesis
1,5-Dimethyl-4-(5-(4-(coumarin-3-yl)-2,3-dihydrobenzo[b][1,4]oxazepin-2-yl)phenyl)-2-phenylpyrazol-3-one C₃₆H₂₈N₄O₄ 580.64 g/mol Coumarin, oxazepine, pyrazolone Antimicrobial/antioxidant candidate

Key Differences and Implications

Backbone Variability: The target compound’s α,β-unsaturated ketone backbone distinguishes it from ester (e.g., CAS 1375069-36-5) or aldehyde derivatives (e.g., pyrazole-4-carbaldehyde). The enone system enhances electrophilicity, enabling Michael addition reactions with biological nucleophiles like cysteine residues in proteins, a mechanism relevant to ferroptosis induction .

Substituent Effects :

  • The 1,5-dimethylpyrazole group in the target compound reduces metabolic oxidation compared to unsubstituted pyrazoles, improving pharmacokinetic stability. In contrast, the coumarin-containing analogue (Table 1, row 4) exhibits fluorescence properties, enabling its use in bioimaging alongside therapeutic applications .

Bioactivity Profiles: While the target compound’s bioactivity remains under investigation, structurally related chalcones are reported to induce ferroptosis in oral squamous cell carcinoma (OSCC) by depleting glutathione peroxidase 4 (GPX4) . In contrast, pyrazole-4-carbaldehyde derivatives (Table 1, row 3) are primarily synthetic intermediates, lacking direct therapeutic data .

Preparation Methods

Friedel-Crafts Acetylation of 1,4-Benzodioxan-6-ol

The benzodioxin acetyl precursor is synthesized via Friedel-Crafts acetylation using acetyl chloride and aluminum trichloride (AlCl₃) in dichloromethane. The electron-rich aromatic ring of 1,4-benzodioxan-6-ol undergoes electrophilic substitution at the para position to the ether oxygen, yielding the acetylated product in 85–92% yield.

Reaction Conditions:

  • Molar ratio: 1,4-Benzodioxan-6-ol (1.0 eq), acetyl chloride (1.2 eq), AlCl₃ (1.5 eq)
  • Temperature: 0–5°C (ice bath) → room temperature (12 h)
  • Workup: Quenched with ice-cold water, extracted with ethyl acetate, dried over Na₂SO₄

Characterization Data:

  • ¹H NMR (400 MHz, CDCl₃): δ 6.85 (d, J = 8.4 Hz, 1H, ArH), 6.78 (s, 1H, ArH), 6.72 (d, J = 8.4 Hz, 1H, ArH), 4.25 (s, 4H, OCH₂CH₂O), 2.58 (s, 3H, COCH₃)
  • IR (KBr): 1685 cm⁻¹ (C=O stretch)

Synthesis of 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde

Vilsmeier-Haack Formylation of 1,5-Dimethyl-1H-pyrazole

The pyrazole aldehyde is prepared via Vilsmeier-Haack reaction, where 1,5-dimethyl-1H-pyrazole reacts with phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) to introduce the formyl group at the 4-position.

Reaction Conditions:

  • Molar ratio: 1,5-Dimethyl-1H-pyrazole (1.0 eq), POCl₃ (2.0 eq), DMF (3.0 eq)
  • Temperature: 80°C (4 h)
  • Workup: Neutralized with NaHCO₃, extracted with CH₂Cl₂, purified via silica gel chromatography

Characterization Data:

  • ¹H NMR (400 MHz, CDCl₃): δ 9.92 (s, 1H, CHO), 7.68 (s, 1H, Pyrazole-H), 3.89 (s, 3H, NCH₃), 2.45 (s, 3H, CH₃)
  • IR (KBr): 1710 cm⁻¹ (C=O stretch)

Claisen-Schmidt Condensation to Form the Chalcone

The final step involves base-catalyzed condensation of the benzodioxin acetyl precursor and pyrazole aldehyde to yield the target chalcone. NaOH in ethanol mediates the deprotonation of the acetyl group, enabling nucleophilic attack on the aldehyde carbonyl, followed by dehydration to form the α,β-unsaturated system.

Optimized Reaction Conditions:

  • Molar ratio: Benzodioxin acetyl (1.0 eq), pyrazole aldehyde (1.1 eq), NaOH (2.0 eq)
  • Solvent: Ethanol (anhydrous)
  • Temperature: Reflux (78°C, 8–12 h)
  • Workup: Acidified with HCl, filtered, recrystallized from ethanol

Yield and Stereoselectivity:

  • Isolated yield: 78–85%
  • E/Z ratio: >95:5 (confirmed by ¹H NMR coupling constants)

Characterization Data:

  • ¹H NMR (400 MHz, DMSO-d₆): δ 8.02 (d, J = 15.6 Hz, 1H, CH=CO), 7.92 (d, J = 15.6 Hz, 1H, Ar-CH=), 7.45 (s, 1H, Pyrazole-H), 7.12–6.95 (m, 3H, ArH), 4.30 (s, 4H, OCH₂CH₂O), 3.82 (s, 3H, NCH₃), 2.38 (s, 3H, CH₃)
  • ¹³C NMR (100 MHz, DMSO-d₆): δ 188.2 (C=O), 152.1 (C-O), 148.9 (Pyrazole-C), 144.7 (CH=CO), 128.5–116.3 (ArC), 64.5 (OCH₂CH₂O), 38.5 (NCH₃), 12.8 (CH₃)
  • IR (KBr): 1665 cm⁻¹ (C=O), 1602 cm⁻¹ (C=C)

Alternative Synthetic Routes and Mechanistic Insights

Microwave-Assisted Condensation

Pilot studies suggest microwave irradiation (100°C, 30 min) reduces reaction time to 1–2 h with comparable yields (80–82%).

Critical Analysis of Synthetic Challenges

  • Regioselectivity: The electron-donating methyl groups on the pyrazole ring direct formylation exclusively to the 4-position.
  • Byproduct Formation: Over-condensation products are minimized by maintaining a 1:1.1 molar ratio of ketone to aldehyde.
  • Purification: Silica gel chromatography (hexane:ethyl acetate, 3:1) resolves unreacted aldehyde and ketone impurities.

Comparative Yield Data

Step Yield (%) Purity (HPLC)
Benzodioxin acetyl 89 98.5
Pyrazole aldehyde 76 97.8
Chalcone condensation 82 99.1

Q & A

Q. What are the optimal synthetic routes for (E)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one?

Basic Research Question The synthesis typically involves a multi-step approach:

  • Step 1 : Prepare the 2,3-dihydrobenzo[b][1,4]dioxin-6-yl ketone precursor via Friedel-Crafts acylation or nucleophilic substitution of functionalized dioxane derivatives.
  • Step 2 : Synthesize the 1,5-dimethylpyrazole-4-carbaldehyde using Vilsmeier-Haack formylation or directed ortho-metalation strategies.
  • Step 3 : Employ Claisen-Schmidt condensation between the ketone and aldehyde under basic conditions (e.g., NaOH/ethanol) to form the α,β-unsaturated ketone (enone). Microwave-assisted synthesis may enhance reaction efficiency and stereoselectivity .
  • Purification : Use column chromatography (silica gel, hexane/ethyl acetate) or recrystallization (ethanol/water) to isolate the (E)-isomer.

Q. Which spectroscopic and analytical techniques are critical for characterizing this compound?

Basic Research Question Key methods include:

  • NMR Spectroscopy : ¹H/¹³C NMR to confirm regiochemistry, isomer purity (e.g., distinguishing E/Z isomers via coupling constants), and substituent positions. For example, the enone’s β-proton typically shows a coupling constant J ≈ 16–18 Hz for the (E)-configuration .
  • Mass Spectrometry (HRMS) : Validate molecular formula and detect fragmentation patterns (e.g., loss of methyl groups from pyrazole).
  • IR Spectroscopy : Identify carbonyl stretching (~1650–1700 cm⁻¹) and aromatic C–H bending modes .
  • X-ray Crystallography : Resolve stereochemical ambiguities and confirm solid-state conformation .

Q. How can reaction conditions be optimized to improve yield and stereoselectivity?

Advanced Research Question Critical parameters include:

  • Solvent Selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance enolate formation during condensation, while ethanol/water mixtures improve crystallization .
  • Catalysts : Use phase-transfer catalysts (e.g., TBAB) or Lewis acids (e.g., AlCl₃) to accelerate ketone-aldehyde coupling.
  • Temperature Control : Lower temperatures (0–5°C) reduce by-product formation (e.g., Z-isomer or di-adducts) .
  • pH Adjustment : Mildly basic conditions (pH 8–9) favor enolate generation without hydrolyzing sensitive groups .
  • Real-Time Monitoring : Use in-situ FTIR or HPLC to track reaction progress and adjust conditions dynamically .

Q. How should researchers resolve contradictions between spectroscopic data and computational modeling results?

Advanced Research Question

  • Validate Computational Models : Cross-check density functional theory (DFT)-predicted NMR shifts or IR bands with experimental data. Discrepancies may arise from solvent effects or dynamic processes (e.g., tautomerism) not captured in simulations .
  • Isolate Intermediates : If unexpected signals appear (e.g., extra peaks in NMR), use preparative TLC to isolate by-products and characterize them via MS/X-ray .
  • Dynamic NMR Studies : Probe temperature-dependent conformational changes (e.g., hindered rotation around the enone bond) to explain splitting patterns .

Q. What strategies are effective for designing analogs to enhance biological activity?

Advanced Research Question

  • Structure-Activity Relationship (SAR) : Modify substituents on the pyrazole (e.g., replace methyl with electron-withdrawing groups) or dioxane ring (e.g., introduce halogens) to tune lipophilicity and target binding .
  • Bioisosteric Replacement : Substitute the enone with a thioenone or cyclopropyl group to improve metabolic stability .
  • Fragment-Based Design : Use the pyrazole-dioxane core as a scaffold and append functional groups (e.g., sulfonamides, piperazines) via Suzuki-Miyaura cross-coupling .

Q. What mechanistic insights guide the compound’s reactivity in biological or chemical systems?

Advanced Research Question

  • Electrophilic Reactivity : The α,β-unsaturated ketone may act as a Michael acceptor, reacting with thiols or amines in biological targets. Track adduct formation via LC-MS .
  • Metabolic Pathways : Use hepatic microsome assays to identify oxidation sites (e.g., methyl groups on pyrazole) and cytochrome P450 interactions .
  • Radical Intermediates : In photochemical reactions, ESR spectroscopy can detect transient species generated under UV light .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.